molecular formula C21H28N4O5 B6526186 ethyl 4-(2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carbonyl)piperazine-1-carboxylate CAS No. 892265-42-8

ethyl 4-(2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carbonyl)piperazine-1-carboxylate

Cat. No. B6526186
CAS RN: 892265-42-8
M. Wt: 416.5 g/mol
InChI Key: KCJDGWREZUHBQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-(2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carbonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H28N4O5 and its molecular weight is 416.5 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 4-(2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carbonyl)piperazine-1-carboxylate is 416.20597001 g/mol and the complexity rating of the compound is 662. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality ethyl 4-(2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carbonyl)piperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-(2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carbonyl)piperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

The compound’s unique structure makes it an intriguing candidate for cancer research. Studies have shown that derivatives of 1,2,4-triazines exhibit promising anticancer activity. Researchers have synthesized and tested various analogs, including fused 1,2,4-triazine aryl derivatives, which may hold potential for targeted cancer therapies .

Anti-inflammatory and Analgesic Effects

Ethyl 4-(2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carbonyl)piperazine-1-carboxylate has been evaluated for its anti-inflammatory and analgesic properties. Although the effects are not exceptionally strong, they provide valuable insights for drug development .

Antimicrobial Activity

Certain derivatives of 1,2,4-triazines, including those fused with other rings, exhibit antimicrobial effects. These compounds could potentially serve as leads for novel antibiotics or antimicrobial agents .

Triple-acting PPAR Agonist

In a different context, the design and synthesis of a triple-acting PPARα, -γ, and -δ agonist involved a compound closely related to our target molecule. This derivative demonstrated potent activity against these nuclear receptors, which play crucial roles in metabolic regulation .

Estrogen Receptor Modulators

Given the compound’s structural features, it’s worth exploring its potential as an estrogen receptor modulator. Such compounds are relevant in hormone-related diseases and conditions .

Other Applications

While the above fields highlight specific areas, keep in mind that 1,2,4-triazine derivatives have also been investigated for antifungal, anti-HIV, antihypertensive, neuroleptic, and antiviral activities. Their versatility underscores their importance in drug discovery and medicinal chemistry .

properties

IUPAC Name

ethyl 4-(2,4-dioxo-3-pentyl-1H-quinazoline-7-carbonyl)piperazine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H28N4O5/c1-3-5-6-9-25-19(27)16-8-7-15(14-17(16)22-20(25)28)18(26)23-10-12-24(13-11-23)21(29)30-4-2/h7-8,14H,3-6,9-13H2,1-2H3,(H,22,28)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCJDGWREZUHBQG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)N3CCN(CC3)C(=O)OCC)NC1=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H28N4O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 4-(2,4-dioxo-3-pentyl-1H-quinazoline-7-carbonyl)piperazine-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.